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Compound of Interest

Compound Name: Potassium tetracyanoborate

Cat. No.: B034560

Technical Guide: Potassium Tetracyanoborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of potassium
tetracyanoborate, with a focus on its molecular formula and weight. The information is
presented to support its application in research and development.

Chemical Identity and Properties

Potassium tetracyanoborate, a notable inorganic salt, serves as a versatile building block in
chemical synthesis. Its fundamental properties are summarized below.

Quantitative Data Summary

For ease of reference and comparison, the molecular formula and weight of potassium
tetracyanoborate, along with the atomic weights of its constituent elements, are provided in
the table below.
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Property Value
Molecular Formula K[B(CN)4] or CaBKNa
Molecular Weight 153.98 g/mol

Constituent Elements

Potassium (K) 39.0983 u
Boron (B) 10.81 u
Carbon (C) 12.011u
Nitrogen (N) 14.007 u

Synthesis of Potassium Tetracyanoborate

The synthesis of potassium tetracyanoborate can be achieved through several routes. A
common and effective method involves the reaction of a boron trihalide or a tetrafluoroborate
salt with a cyanide source.

General Experimental Protocol

While specific laboratory procedures may vary, a representative synthesis of an alkali metal
tetracyanoborate involves the reaction of a boron trifluoride etherate complex with an alkali
metal cyanide or trimethylsilyl cyanide. The reaction is typically carried out in an inert
atmosphere and may require elevated temperatures to proceed to completion. The product can
then be isolated and purified through standard techniques such as crystallization.

The following diagram illustrates a generalized workflow for the synthesis of potassium
tetracyanoborate.

Reaction:
Inert Atmosphere (e.g., Argon)
Elevated Temperature

Final Product
Potassium Tetracyanoborate (K[B(CN)a])
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A generalized workflow for the synthesis of potassium tetracyanoborate.

 To cite this document: BenchChem. [molecular formula and weight of potassium
tetracyanoborate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034560#molecular-formula-and-weight-of-potassium-
tetracyanoborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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